Cas no 93010-59-4 (1-(bromomethyl)-2-[2-(bromomethyl)-6-methylphenyl]-3-methylbenzene)

1-(bromomethyl)-2-[2-(bromomethyl)-6-methylphenyl]-3-methylbenzene structure
93010-59-4 structure
Product Name:1-(bromomethyl)-2-[2-(bromomethyl)-6-methylphenyl]-3-methylbenzene
CAS No:93010-59-4
MF:C16H16Br2
MW:368.106243133545
CID:1981855
PubChem ID:246699
Update Time:2025-04-21

1-(bromomethyl)-2-[2-(bromomethyl)-6-methylphenyl]-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(bromomethyl)-2-[2-(bromomethyl)-6-methylphenyl]-3-methylbenzene
    • AG-J-73700
    • AC1L6INH
    • 2,2'-bis-bromomethyl-6,6'-dimethyl-biphenyl
    • (MP)-2,2'-bis(bromomethyl)-6,6'-dimethyl&lt
    • 1,1'-biphenyl&gt
    • SureCN4446828
    • (+-)-2,2'-Bis-brommethyl-6,6'-dimethyl-biphenyl
    • 1-(bromomethyl)-2-[2-(bromomethyl)-6-methyl-phenyl]-3-methyl-benzene
    • 2,2'-Bis-brommethyl-6,6'-dimethyl-biphenyl
    • CTK3I7833
    • NSC60072
    • 93010-59-4
    • 2,2'-Bis(bromomethyl)-6,6'-dimethyl-1,1'-biphenyl
    • DTXSID30289280
    • NSC-60072
    • SCHEMBL4446828
    • DTXCID20240426
    • Inchi: 1S/C16H16Br2/c1-11-5-3-7-13(9-17)15(11)16-12(2)6-4-8-14(16)10-18/h3-8H,9-10H2,1-2H3
    • InChI Key: AJXVPMHBXYMYIJ-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC=C(C)C=1C1C(C)=CC=CC=1CBr

Computed Properties

  • Exact Mass: 367.96
  • Monoisotopic Mass: 365.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.494
  • Boiling Point: 409.7°C at 760 mmHg
  • Flash Point: 235.9°C
  • Refractive Index: 1.613
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